Cas no 496792-19-9 (4-Quinolinecarboxamide, N-methoxy-N,2-dimethyl-)

• Product Name: 4-Quinolinecarboxamide, N-methoxy-N,2-dimethyl-
• CAS No: 496792-19-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1526571
• Update Time: 2024-08-24

4-Quinolinecarboxamide, N-methoxy-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxamide, N-methoxy-N,2-dimethyl-

• Inchi： 1S/C13H14N2O2/c1-9-8-11(13(16)15(2)17-3)10-6-4-5-7-12(10)14-9/h4-8H,1-3H3
• InChI Key： MEAAJZDZPGBTLN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(N(OC)C)=O)=CC=1C

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 420.2±33.0 °C(Predicted)
• PSA: 42.43
• pka: 4.55±0.10(Predicted)